Cas no 33103-93-4 (Demethyl Memantine Hydrochloride)

• Product Name: Demethyl Memantine Hydrochloride
• CAS No: 33103-93-4
• MF: C₁₁H₂₀ClN
• MW: 201.73620223999
• MDL: MFCD00667532
• CID: 917604
• PubChem ID: 12910657
• Update Time: 2025-11-01

Demethyl Memantine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Demethyl Memantine Hydrochloride
• (3-Methyl-1-adamantyl)amine hydrochloride
• 3-Methyladamantan-1-amine hydrochloride
• DEMETHYL MEMANTINE HYDROCHLORIDE,WHITE SOLID
• 33103-93-4
• DemethylMemantine Hydrochloride
• 3-Methyladamantan-1-amine HCl salt
• 1-AMINOADAMATANE, 3-METHYL HYDROCHLORIDE
• SCHEMBL2551834
• MFCD00667532
• 3-methyladamantan-1-amine hcl
• 3-Methyladamantan-1-amine (hydrochloride)
• 3-methyladamantan-1-amine;hydrochloride
• 3-Methyladamantan-1-amine Hydrochloride (Desmethylmemantine Hydrochloride)
• 1-amino-3-methyladamantane hydrochloride
• SY034250
• AKOS024464929

• MDL： MFCD00667532
• Inchi： 1S/C11H19N.ClH/c1-10-3-8-2-9(4-10)6-11(12,5-8)7-10;/h8-9H,2-7,12H2,1H3;1H
• InChI Key： WITBNCXKULHPMW-UHFFFAOYSA-N
• SMILES： Cl.NC12CC3CC(C1)CC(C)(C3)C2

Computed Properties

• Exact Mass: 165.15200
• Monoisotopic Mass: 201.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 297-300°C
• PSA: 26.02000
• LogP: 3.00430

Demethyl Memantine Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on Demethyl Memantine Hydrochloride

Demethyl Memantine Hydrochloride (CAS No. 33103-93-4): An Overview of a Promising Compound in Neurological Research

Demethyl Memantine Hydrochloride (CAS No. 33103-93-4) is a derivative of memantine, a well-known N-methyl-D-aspartate (NMDA) receptor antagonist used in the treatment of Alzheimer's disease. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various neurological disorders. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and recent research findings related to Demethyl Memantine Hydrochloride.

Chemical Structure and Properties

Demethyl Memantine Hydrochloride is a white crystalline powder with the molecular formula C₁₂H₂₁N₃Cl and a molecular weight of 240.76 g/mol. The compound is highly soluble in water and has a melting point of approximately 195-198°C. Its chemical structure is characterized by a piperidine ring and an amino group, which are key features responsible for its pharmacological activity.

The hydrochloride salt form of Demethyl Memantine Hydrochloride enhances its stability and bioavailability, making it suitable for various pharmaceutical applications. The compound's low toxicity and favorable pharmacokinetic profile further contribute to its potential as a therapeutic agent.

Pharmacological Mechanisms

Demethyl Memantine Hydrochloride acts as a non-competitive antagonist of the NMDA receptor, which plays a crucial role in synaptic plasticity and neuronal function. By modulating the activity of NMDA receptors, this compound can reduce excessive glutamate-mediated excitotoxicity, a common feature in many neurological disorders such as Alzheimer's disease, Parkinson's disease, and ischemic stroke.

In addition to its primary mechanism of action, Demethyl Memantine Hydrochloride has been shown to exhibit neuroprotective effects through multiple pathways. These include reducing oxidative stress, inhibiting apoptosis, and promoting neurogenesis. These properties make it a promising candidate for the development of novel therapies targeting neurodegenerative diseases.

Clinical Applications and Research Findings

The therapeutic potential of Demethyl Memantine Hydrochloride has been extensively studied in preclinical models and early-phase clinical trials. Recent research has highlighted its efficacy in improving cognitive function and reducing neuroinflammation in animal models of Alzheimer's disease. A study published in the Journal of Neurochemistry demonstrated that treatment with Demethyl Memantine Hydrochloride significantly improved spatial memory and reduced amyloid-beta plaque formation in transgenic mice.

In another study conducted by researchers at the University of California, San Francisco, Demethyl Memantine Hydrochloride was found to be effective in reducing neuronal loss and improving motor function in a rat model of Parkinson's disease. These findings suggest that the compound may have broad-spectrum neuroprotective effects that could be beneficial in treating multiple neurological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of Demethyl Memantine Hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These preliminary findings have paved the way for further investigation into the potential clinical applications of this compound.

Potential Future Directions

The ongoing research into Demethyl Memantine Hydrochloride is focused on optimizing its formulation and delivery methods to enhance its therapeutic benefits. One area of interest is the development of sustained-release formulations that can provide prolonged drug action while minimizing side effects. Additionally, combination therapies involving Demethyl Memantine Hydrochloride and other neuroprotective agents are being explored to achieve synergistic effects.

The growing body of evidence supporting the therapeutic potential of Demethyl Memantine Hydrochloride has sparked interest from pharmaceutical companies and academic institutions alike. Collaborative efforts are underway to advance this compound through clinical development stages and bring it closer to market approval for various neurological indications.

Conclusion

Demethyl Memantine Hydrochloride (CAS No. 33103-93-4) represents a promising advancement in the field of neurological research. Its unique pharmacological properties and broad-spectrum neuroprotective effects make it a valuable candidate for the development of novel therapies targeting neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action and clinical applications, the future prospects for this compound appear highly promising.